Cas no 1219803-55-0 (3,4-Dimethylphenol-2,5,6-d3,OD)

• Product Name: 3,4-Dimethylphenol-2,5,6-d3,OD
• CAS No: 1219803-55-0
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 1066071
• Update Time: 2025-05-30

3,4-Dimethylphenol-2,5,6-d3,OD Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylphenol-2,5,6-d3,OD
• 3,4-DIMETHYLPHENOL-2,5,6-D3, OD

• Inchi： 1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
• InChI Key： YCOXTKKNXUZSKD-UHFFFAOYSA-N
• SMILES： CC1C([H])=C(O[H])C([H])=C([H])C=1C

Additional information on 3,4-Dimethylphenol-2,5,6-d3,OD

Research Briefing on 3,4-Dimethylphenol-2,5,6-d3,OD (CAS: 1219803-55-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of isotopically labeled compounds in drug development and metabolic studies. Among these, 3,4-Dimethylphenol-2,5,6-d3,OD (CAS: 1219803-55-0) has emerged as a critical tool for understanding metabolic pathways and pharmacokinetics. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and implications for future research.

The compound 3,4-Dimethylphenol-2,5,6-d3,OD is a deuterium-labeled derivative of 3,4-dimethylphenol, which is widely used as a precursor in the synthesis of various pharmaceuticals and agrochemicals. The incorporation of deuterium atoms at specific positions enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, enabling precise tracking of metabolic processes. Recent studies have demonstrated its efficacy in elucidating the metabolic fate of phenolic compounds in vivo, providing valuable insights into drug metabolism and toxicity.

One of the key areas of research involving 3,4-Dimethylphenol-2,5,6-d3,OD is its role in the development of novel anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a stable isotope-labeled internal standard for quantifying phenolic metabolites in biological samples. The study highlighted its superior stability and sensitivity compared to non-labeled analogs, making it an indispensable tool for high-throughput screening and pharmacokinetic profiling.

Another significant application of 3,4-Dimethylphenol-2,5,6-d3,OD is in environmental toxicology. Researchers have utilized this compound to investigate the degradation pathways of phenolic pollutants in soil and water systems. A recent study in Environmental Science & Technology demonstrated its utility in tracing the transformation products of phenolic contaminants, offering a robust method for assessing environmental persistence and ecotoxicological risks. These findings underscore the compound's versatility beyond pharmaceutical applications.

In conclusion, 3,4-Dimethylphenol-2,5,6-d3,OD (CAS: 1219803-55-0) represents a pivotal advancement in chemical biology and pharmaceutical research. Its unique properties as a deuterium-labeled compound facilitate groundbreaking studies in drug metabolism, environmental toxicology, and beyond. Future research should explore its potential in emerging fields such as precision medicine and green chemistry, further solidifying its role as a cornerstone of modern scientific inquiry.